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Compound of Interest

Compound Name: 3'-(Trifluoromethyl)propiophenone
CAS No.: 1533-03-5
Cat. No.: B072269
Get Quote
. J

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3'-(Trifluoromethyl)propiophenone, a fluorinated aromatic ketone of interest in
chemical synthesis and drug discovery. This document is intended for researchers, scientists,
and professionals in the field of drug development.

Core Compound Data

3'-(Trifluoromethyl)propiophenone, identified by the CAS number 1533-03-5, is a significant
building block in organic synthesis.[1][2][3][4] Its trifluoromethyl group imparts unique electronic
properties that are valuable in the development of new chemical entities.
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Identifier Value

Chemical Name 1-[3-(Trifluoromethyl)phenyl]propan-1-one
Synonyms m-(Trifluoromethyl)propiophenone
Molecular Formula C10H9F30I[1][41[5][6]

Linear Formula CF3C6H4COCH2CH3[2][7]

Molecular Weight 202.17 g/mol [1][2][3][4][5][6][7]

CAS Number 1533-03-5[1][2][3][4]

Melting Point 18 °C[1][3]

Boiling Point 216-217 °C[1][7]

Density 1.202 g/mL at 25 °C[1][7]

Experimental Protocols

The synthesis of 3'-(Trifluoromethyl)propiophenone can be achieved through various
synthetic routes. A common approach involves a multi-step process beginning with 3-
aminobenzotrifluoride, as outlined in the patent literature.[4][8] The following protocol is a
representative example of such a synthesis.

Synthesis of 3'-(Trifluoromethyl)propiophenone from 3-Aminobenzotrifluoride

This protocol involves three main stages: diazotization of 3-aminobenzotrifluoride, coupling with
propionaldoxime, and subsequent hydrolysis.

Stage 1: Diazotization of 3-Aminobenzotrifluoride

o Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping
funnel, and a thermometer, add 3-aminobenzotrifluoride and sulfuric acid in the presence of
toluene.

e Cooling: Cool the mixture to 0-5 °C in an ice-salt bath.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1297647.htm
https://www.chemicalbook.com/synthesis/3-trifluoromethyl-propiophenone.htm
https://www.chemicalbook.com/SpectrumEN_1533-03-5_IR1.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1297647_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/538698
https://www.sigmaaldrich.com/US/en/product/aldrich/538698
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1297647.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/538698
https://www.chemsrc.com/en/cas/1533-03-5_125408.html
https://www.chemicalbook.com/synthesis/3-trifluoromethyl-propiophenone.htm
https://www.chemicalbook.com/SpectrumEN_1533-03-5_IR1.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1297647_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/538698
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1297647.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/538698
https://www.chemsrc.com/en/cas/1533-03-5_125408.html
https://www.chemicalbook.com/synthesis/3-trifluoromethyl-propiophenone.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1297647.htm
https://www.chemsrc.com/en/cas/1533-03-5_125408.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1297647.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/538698
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1297647.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/538698
https://www.benchchem.com/product/b072269/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-trifluoromethyl-propiophenone
https://www.chemicalbook.com/synthesis/3-trifluoromethyl-propiophenone.htm
https://patents.google.com/patent/WO2023223105A1/en
https://www.benchchem.com/product/b072269/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-trifluoromethyl-propiophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Addition of Sodium Nitrite: Slowly add a solution of sodium nitrite in water dropwise,
maintaining the temperature below 5 °C.

 Stirring: Continue stirring the mixture for 30 minutes at 0-5 °C to ensure complete formation
of the diazonium salt solution.

Stage 2: Coupling with Propionaldoxime

e Preparation of Propionaldoxime Solution: In a separate reactor, prepare a solution of
propionaldoxime.

o Coupling Reaction: Slowly add the previously prepared diazonium salt solution to the
propionaldoxime solution. The addition should be controlled to maintain the reaction
temperature.

» Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC)
until the starting materials are consumed.

o Work-up: Upon completion, the reaction mixture is worked up to isolate the intermediate, 3'-
(Trifluoromethyl)propiophenone oxime. This typically involves phase separation and
washing of the organic layer.

Stage 3: Hydrolysis to 3'-(Trifluoromethyl)propiophenone

e Acid Hydrolysis: The isolated 3'-(Trifluoromethyl)propiophenone oxime is treated with an
agueous acid solution (e.g., 30% HCI) and heated.[8]

e Reaction Monitoring: The progress of the hydrolysis is monitored by TLC.

 Isolation and Purification: After the reaction is complete, the mixture is cooled, and the
product is extracted with a suitable organic solvent. The organic layer is then washed, dried,
and concentrated under reduced pressure. The crude product is purified by vacuum
distillation to yield pure 3'-(Trifluoromethyl)propiophenone.

Visualized Workflow

The following diagram illustrates the synthetic workflow for the preparation of 3'-
(Trifluoromethyl)propiophenone.
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Caption: Synthetic workflow for 3'-(Trifluoromethyl)propiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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